Cas no 941990-01-8 (8-(3-chlorophenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline)

• Product Name: 8-(3-chlorophenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline
• CAS No: 941990-01-8
• MF: C₂₅H₂₂ClN₃O₃
• MW: 447.913485050201
• CID: 6221798
• PubChem ID: 16836928
• Update Time: 2025-10-28

8-(3-chlorophenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-(3-chlorophenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline
• 941990-01-8
• (4-(8-((3-chlorobenzyl)oxy)quinolin-2-yl)piperazin-1-yl)(furan-2-yl)methanone
• AKOS024631941
• F2255-1295
• 8-[(3-chlorophenyl)methoxy]-2-[4-(furan-2-carbonyl)piperazin-1-yl]quinoline
• [4-[8-[(3-chlorophenyl)methoxy]quinolin-2-yl]piperazin-1-yl]-(furan-2-yl)methanone

• Inchi： 1S/C25H22ClN3O3/c26-20-6-1-4-18(16-20)17-32-21-7-2-5-19-9-10-23(27-24(19)21)28-11-13-29(14-12-28)25(30)22-8-3-15-31-22/h1-10,15-16H,11-14,17H2
• InChI Key： BUNCBIGYONZOEX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COC1=CC=CC2C=CC(=NC=21)N1CCN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 447.1349693g/mol
• Monoisotopic Mass: 447.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 58.8Ų

Additional information on 8-(3-chlorophenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline

Introduction to Compound with CAS No. 941990-01-8 and Product Name: 8-(3-chlorophenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline

The compound with the CAS number 941990-01-8 and the product name 8-(3-chlorophenyl)methoxy-2-4-(furan-2-carbonyl)piperazin-1-ylquinoline represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly the presence of a quinoline core substituted with a piperazine moiety and a furan-2-carbonyl group, make it a promising candidate for further investigation.

Quinoline derivatives have long been recognized for their diverse biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of additional functional groups, such as the 3-chlorophenylmethoxy and furan-2-carbonyl substituents, enhances the molecular complexity and may contribute to improved pharmacological properties. The piperazine ring is particularly noteworthy, as it is commonly found in bioactive molecules and often contributes to favorable pharmacokinetic profiles.

Recent research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired biological outcomes. The compound in question has been synthesized and characterized, and preliminary studies suggest that it exhibits interesting pharmacological properties. The presence of the furan-2-carbonyl group, for instance, may contribute to enhanced binding affinity to biological targets, while the 3-chlorophenylmethoxy moiety could influence metabolic stability and bioavailability.

In vitro studies have been conducted to evaluate the potential biological activity of this compound. Initial results indicate that it demonstrates moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, the compound has shown promise in interactions with enzymes and receptors relevant to neurological disorders. These findings are particularly intriguing given the growing interest in developing treatments for neurodegenerative diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the various substituents onto the quinoline core. The use of 3-chlorophenylmethoxy as a substituent required a multi-step reaction sequence involving nucleophilic aromatic substitution and subsequent functional group transformations. Similarly, the incorporation of the furan-2-carbonyl group involved condensation reactions under controlled conditions.

The structural elucidation of this compound has been achieved through various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These data confirm the proposed structure and provide valuable insights into the molecular conformation and electronic properties. Understanding these aspects is crucial for predicting and modulating the biological activity of the compound.

One of the key challenges in pharmaceutical development is optimizing drug-like properties such as solubility, permeability, and metabolic stability. The presence of polar functional groups like the furan-2-carbonyl moiety can influence solubility characteristics, while lipophilic groups such as the 3-chlorophenylmethoxy substituent can affect membrane permeability. Computational methods have been used to model these properties, providing valuable guidance for further optimization.

Future studies are planned to explore the mechanism of action of this compound in greater detail. Understanding how it interacts with biological targets will provide insights into its mode of action and help identify potential therapeutic applications. Additionally, efforts are underway to develop analogs with improved pharmacological profiles based on structural modifications.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound described here represents an example of how structural innovation can lead to new therapeutic opportunities. By leveraging advances in synthetic chemistry and computational biology, researchers are able to design molecules with tailored biological activities.

The significance of this compound extends beyond its immediate applications in drug discovery. It serves as a valuable tool for understanding fundamental principles in medicinal chemistry and provides a foundation for developing new classes of bioactive molecules. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs.